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Efficacy Comparison of Radical Cure Regimens

Regimen Dose & Duration
Recurrence-Free
Efficacy at 6 Months
(95% CI)

Key Supporting
Evidence

Tafenoquine +
Chloroquine

Single 300 mg dose

+ 3-day chloroquine

67.0% (61.0–72.3) [1],

89.2% (77.0–95.0) [2]

Pivotal Phase 3 trials

(DETECTIVE, GATHER)
[2] [3]

Primaquine +
Chloroquine (Low-

Dose)

15 mg/day for 14
days + 3-day

chloroquine

72.8% (65.6–78.8) [1] Traditional regimen;
comparator in trials [2] [4]

Primaquine +
Chloroquine (High-
Dose, 7-day)

0.5 mg/kg/day for 7

days + 3-day
chloroquine

73.4% (71.9–75.0) at

180 days (Real-World)
[1]

WHO-recommended

shorter course [2] [5]

Tafenoquine + DHA-
Piperaquine

Single 300 mg dose
+ 3-day DHA-PPQ

21% (11–34) [6] Study in Indonesia;
significantly lower

efficacy [6]
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Key Experimental Protocols

The efficacy data in the table above comes from rigorous clinical trial designs.

DETECTIVE Study (NCT01376167): A randomized, double-blind, phase 2b/3 trial that was pivotal

for registration. Patients with confirmed P. vivax malaria received a 3-day chloroquine course and
were randomized to receive a single dose of tafenoquine (50 mg to 600 mg), 14-day primaquine, or a

placebo. The primary endpoint was relapse-free efficacy at 6 months, assessed via Kaplan-Meier
analysis [2] [3].

GATHER Study (NCT02216123): A randomized, double-blind, phase 3 trial with a similar design to
DETECTIVE, further confirming the efficacy and safety of the 300 mg tafenoquine dose in

combination with chloroquine [2] [3].
Operational Study in Brazil: A non-interventional, observational study using retrospective data

from routine health surveillance. This study assessed the real-world effectiveness of a new
treatment algorithm that included point-of-care G6PD testing followed by treatment with single-dose

tafenoquine (for G6PD-normal patients ≥16 years) or 7-day primaquine. Effectiveness was measured
as recurrence-free survival at 90 and 180 days through probabilistic linkage of patient records [1].

The following diagram illustrates the typical workflow of a clinical trial evaluating tafenoquine's efficacy.
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Key Insights and Ongoing Debates

The Dose Optimization Debate: A major point of discussion in the scientific community is whether

the approved 300 mg (5 mg/kg) dose of tafenoquine is sufficient.

For Higher Dosing: An individual patient data meta-analysis suggests the 300 mg dose

achieves only about 70% of the maximal hypnozoiticidal effect. It estimates that a 450 mg
(7.5 mg/kg) dose could provide a 90% reduction in the risk of recurrence [4] [7].

Against Higher Dosing: The drug's developer (GSK) argues that increasing the dose from 300
mg to 600 mg in clinical trials resulted in only a marginal efficacy gain (from 89.2% to 91.9%).
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They emphasize that the haemolytic risk is dose-dependent, and the benefit-risk profile for

the 300 mg dose is already favourable where chloroquine is effective [2] [3].

Critical Safety Protocol: Both tafenoquine and primaquine can cause acute haemolytic anaemia in

individuals with G6PD deficiency. Therefore, a mandatory quantitative G6PD test must be

performed before administration, and tafenoquine is contraindicated in patients with G6PD enzyme

levels <70% of normal [2] [3].

Limited Efficacy with Artemisinin-Based Combinations: Evidence strongly indicates that

tafenoquine's high efficacy is dependent on co-administration with chloroquine. A study in Indonesia

found that when tafenoquine was combined with dihydroartemisinin-piperaquine (DHA-PPQ), the

6-month relapse-free efficacy was only 21%, which was not clinically meaningful despite being

statistically superior to DHA-PPQ alone [6].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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